Cas no 1207181-61-0 (Scutebata E)

Scutebata E structure
Scutebata E structure
Product Name:Scutebata E
CAS No:1207181-61-0
MF:C28H40O9
MW:520.61180973053
CID:837227
PubChem ID:46183618
Update Time:2025-10-29

Scutebata E Chemical and Physical Properties

Names and Identifiers

    • Scutebata E
    • (3S,4aR,5S,6R,6aR,10R,10aS,10bR)-5,6-Diacetoxy-4a,6a,7,10b-tetram ethyl-5'-oxo-1,2,4',4a,5,5',6,6a,9,10,10a,10b-dodecahydrospiro[be nzo[f]chromene-3,3'-furan]-10-yl 2-methylpropanoate
    • [ "" ]
    • FS-10232
    • HY-N1268
    • [(3S,4aR,5S,6R,6aR,10R,10aS,10bR)-5,6-diacetyloxy-4a,6a,7,10b-tetramethyl-2'-oxospiro[2,5,6,9,10,10a-hexahydro-1H-benzo[f]chromene-3,4'-oxolane]-10-yl] 2-methylpropanoate
    • CS-0016672
    • (5,6-diacetyloxy-4a,6a,7,10b-tetramethyl-2'-oxospiro[2,5,6,9,10,10a-hexahydro-1H-benzo[f]chromene-3,4'-oxolane]-10-yl) 2-methylpropanoate
    • AKOS032948147
    • 1207181-61-0
    • Inchi: 1S/C28H40O9/c1-15(2)24(32)36-19-10-9-16(3)26(7)21(19)25(6)11-12-28(13-20(31)33-14-28)37-27(25,8)23(35-18(5)30)22(26)34-17(4)29/h9,15,19,21-23H,10-14H2,1-8H3
    • InChI Key: HGPSPRNFABBWFI-UHFFFAOYSA-N
    • SMILES: CC(C(OC1C2C(C(C(C3(C2(C)CCC2(CC(=O)OC2)O3)C)OC(=O)C)OC(=O)C)(C)C(C)=CC1)=O)C

Computed Properties

  • Exact Mass: 520.26700
  • Monoisotopic Mass: 520.267
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 7
  • Complexity: 1030
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 114A^2
  • XLogP3: 3.3

Experimental Properties

  • Color/Form: Oil
  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 592.2±50.0 °C at 760 mmHg
  • Flash Point: 248.7±30.2 °C
  • PSA: 114.43000
  • LogP: 3.66480
  • Vapor Pressure: 0.0±1.7 mmHg at 25°C

Scutebata E Security Information

Scutebata E Pricemore >>

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(3S,4aR,5S,6R,6aR,10R,10aS,10bR)-5,6-Diacetoxy-4a,6a,7,10b-tetram ethyl-5'-oxo-1,2,4',4a,5,5',6,6a,9,10,10a,10b-dodecahydrospiro[be nzo[f]chromene-3,3'-furan]-10-yl 2-methylpropanoate
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